Cas no 55409-87-5 (1-(3-Methoxypropyl)-3-phenylthiourea)

• Product Name: 1-(3-Methoxypropyl)-3-phenylthiourea
• CAS No: 55409-87-5
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• MDL: MFCD00817406
• CID: 351990
• PubChem ID: 5110927
• Update Time: 2025-11-03

1-(3-Methoxypropyl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypropyl)-3-phenylthiourea
• 3-(3-Methoxypropyl)-1-phenylthiourea
• Thiourea, N-(3-methoxypropyl)-N'-phenyl-
• AC1NOCQ7
• ANW-60245
• BBL004976
• CTK1F6847
• MolPort-000-420-986
• STK701380
• MFCD00817406
• DTXSID20408443
• BS-4324
• SB80125
• 55409-87-5
• CS-0312983
• AKOS002161461

• MDL： MFCD00817406
• Inchi： 1S/C11H16N2OS/c1-14-9-5-8-12-11(15)13-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H2,12,13,15)
• InChI Key： QUYXVLRMERMETF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCOC

Computed Properties

• Exact Mass: 224.09848
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 33.29

Additional information on 1-(3-Methoxypropyl)-3-phenylthiourea

1-(3-Methoxypropyl)-3-phenylthiourea: An Overview of a Versatile Compound (CAS No. 55409-87-5)

1-(3-Methoxypropyl)-3-phenylthiourea (CAS No. 55409-87-5) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structure and properties, has found applications in various areas, including the development of new drugs and the study of biological processes. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(3-Methoxypropyl)-3-phenylthiourea.

The chemical structure of 1-(3-Methoxypropyl)-3-phenylthiourea is defined by its molecular formula C₁₂H₁₆N₂O_S. The compound features a thiourea moiety linked to a phenyl group and a 3-methoxypropyl chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 1-(3-Methoxypropyl)-3-phenylthiourea can be achieved through several methods. One common approach involves the reaction of 3-methoxypropyl isothiocyanate with aniline in the presence of a suitable solvent. This reaction typically proceeds under mild conditions and yields high purity products. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalyst-mediated reactions, which have further enhanced the accessibility and scalability of this compound.

In terms of biological activities, 1-(3-Methoxypropyl)-3-phenylthiourea has shown promising results in various studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are involved in several disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, making it a potential candidate for the development of new therapeutic agents for cancer and other diseases.

Furthermore, 1-(3-Methoxypropyl)-3-phenylthiourea has been explored for its anti-inflammatory properties. In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory disorders. These findings have sparked interest among researchers to further investigate the mechanisms underlying these biological activities.

The potential applications of 1-(3-Methoxypropyl)-3-phenylthiourea extend beyond its direct use as a therapeutic agent. The compound's unique structure makes it a valuable tool in chemical biology research. For example, it can be used as a probe to study protein-protein interactions or as a scaffold for the development of more complex molecules with tailored biological activities.

In addition to its biological applications, 1-(3-Methoxypropyl)-3-phenylthiourea has also been studied for its material science properties. Recent research has explored its use in the development of new materials with enhanced mechanical and thermal properties. These materials have potential applications in various industries, including electronics and aerospace.

The ongoing research on 1-(3-Methoxypropyl)-3-phenylthiourea highlights its versatility and potential impact across multiple fields. As new synthetic methods continue to be developed and our understanding of its biological activities deepens, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.

In conclusion, 1-(3-Methoxypropyl)-3-phenylthiourea (CAS No. 55409-87-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation and development. As researchers continue to explore its potential uses, it is clear that this compound will remain a subject of significant interest in the scientific community.